Cas no 866844-65-7 (4-(2-{3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-ylamino}ethyl)benzene-1-sulfonamide)
4-(2-{3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-ylamino}ethyl)benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-{3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-ylamino}ethyl)benzene-1-sulfonamide
- 4-[2-[[3-(4-methylphenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-yl]amino]ethyl]benzenesulfonamide
- 866844-65-7
- Q27183188
- CCG-135533
- F1605-0992
- SMR000237959
- 4-(2-{[3-(4-methylphenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-yl]amino}ethyl)benzene-1-sulfonamide
- CHEMBL1362650
- CHEBI:105453
- MLS000697328
- cid_2138626
- 4-[2-[[3-(p-tolyl)triazolo[1,5-a]quinazolin-5-yl]amino]ethyl]benzenesulfonamide
- AKOS001835126
- BDBM76334
- 4-[2-[[3-(4-methylphenyl)triazolo[1,5-a]quinazolin-5-yl]amino]ethyl]benzenesulfonamide
- 4-[2-[[3-(4-methylphenyl)-5-triazolo[1,5-a]quinazolinyl]amino]ethyl]benzenesulfonamide
-
- Inchi: 1S/C24H22N6O2S/c1-16-6-10-18(11-7-16)22-24-27-23(20-4-2-3-5-21(20)30(24)29-28-22)26-15-14-17-8-12-19(13-9-17)33(25,31)32/h2-13H,14-15H2,1H3,(H,26,27)(H2,25,31,32)
- InChI Key: GXEHDKDVKTUCMK-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)CCNC1C2C=CC=CC=2N2C(=C(C3C=CC(C)=CC=3)N=N2)N=1)(N)(=O)=O
Computed Properties
- Exact Mass: 458.15249514g/mol
- Monoisotopic Mass: 458.15249514g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 33
- Rotatable Bond Count: 6
- Complexity: 745
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 124Ų
4-(2-{3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-ylamino}ethyl)benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1605-0992-2μmol |
4-(2-{[3-(4-methylphenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-yl]amino}ethyl)benzene-1-sulfonamide |
866844-65-7 | 2μmol |
$57.0 | 2023-09-05 | ||
| Life Chemicals | F1605-0992-5μmol |
4-(2-{[3-(4-methylphenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-yl]amino}ethyl)benzene-1-sulfonamide |
866844-65-7 | 5μmol |
$63.0 | 2023-09-05 | ||
| Life Chemicals | F1605-0992-10μmol |
4-(2-{[3-(4-methylphenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-yl]amino}ethyl)benzene-1-sulfonamide |
866844-65-7 | 10μmol |
$69.0 | 2023-09-05 | ||
| Life Chemicals | F1605-0992-20μmol |
4-(2-{[3-(4-methylphenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-yl]amino}ethyl)benzene-1-sulfonamide |
866844-65-7 | 20μmol |
$79.0 | 2023-09-05 | ||
| Life Chemicals | F1605-0992-1mg |
4-(2-{[3-(4-methylphenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-yl]amino}ethyl)benzene-1-sulfonamide |
866844-65-7 | 1mg |
$54.0 | 2023-09-05 | ||
| Life Chemicals | F1605-0992-2mg |
4-(2-{[3-(4-methylphenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-yl]amino}ethyl)benzene-1-sulfonamide |
866844-65-7 | 2mg |
$59.0 | 2023-09-05 | ||
| Life Chemicals | F1605-0992-3mg |
4-(2-{[3-(4-methylphenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-yl]amino}ethyl)benzene-1-sulfonamide |
866844-65-7 | 3mg |
$63.0 | 2023-09-05 | ||
| Life Chemicals | F1605-0992-4mg |
4-(2-{[3-(4-methylphenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-yl]amino}ethyl)benzene-1-sulfonamide |
866844-65-7 | 4mg |
$66.0 | 2023-09-05 | ||
| Life Chemicals | F1605-0992-5mg |
4-(2-{[3-(4-methylphenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-yl]amino}ethyl)benzene-1-sulfonamide |
866844-65-7 | 5mg |
$69.0 | 2023-09-05 | ||
| Life Chemicals | F1605-0992-10mg |
4-(2-{[3-(4-methylphenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-yl]amino}ethyl)benzene-1-sulfonamide |
866844-65-7 | 10mg |
$79.0 | 2023-09-05 |
4-(2-{3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-ylamino}ethyl)benzene-1-sulfonamide Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 4-(2-{3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-ylamino}ethyl)benzene-1-sulfonamide
Comprehensive Analysis of 4-(2-{3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-ylamino}ethyl)benzene-1-sulfonamide (CAS No. 866844-65-7)
In the realm of pharmaceutical and biochemical research, 4-(2-{3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-ylamino}ethyl)benzene-1-sulfonamide (CAS No. 866844-65-7) has garnered significant attention due to its unique structural properties and potential therapeutic applications. This compound, characterized by its triazoloquinazoline core and sulfonamide moiety, is often studied for its role in modulating enzymatic activity and receptor interactions. Researchers are particularly interested in its potential as a kinase inhibitor, a topic frequently searched in academic and industry circles.
The molecular structure of 4-(2-{3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-ylamino}ethyl)benzene-1-sulfonamide features a quinazoline scaffold fused with a triazole ring, which enhances its binding affinity to biological targets. This structural motif is commonly explored in drug discovery, especially for conditions like cancer and inflammatory diseases, aligning with current trends in precision medicine. The inclusion of a sulfonamide group further broadens its applicability, as this functional group is known for its role in enhancing solubility and bioavailability.
Recent studies have highlighted the compound's potential in targeted therapy, a hot topic in biomedical research. For instance, its interaction with tyrosine kinases has been a focal point, given the growing demand for small-molecule inhibitors in oncology. Searches for "kinase inhibitors in cancer treatment" or "triazoloquinazoline derivatives" often lead to discussions about compounds like CAS No. 866844-65-7, underscoring its relevance in contemporary research.
From a synthetic chemistry perspective, the preparation of 4-(2-{3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-ylamino}ethyl)benzene-1-sulfonamide involves multi-step reactions, including cyclization and amination processes. These methods are frequently optimized to improve yield and purity, addressing common queries such as "efficient synthesis of triazoloquinazolines." The compound's CAS No. 866844-65-7 serves as a critical identifier in chemical databases, facilitating its retrieval for further studies.
In addition to its pharmacological potential, 4-(2-{3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-ylamino}ethyl)benzene-1-sulfonamide is also investigated for its structure-activity relationships (SAR). Researchers analyze how modifications to its methylphenyl or sulfonamide groups affect biological activity, a subject often explored in medicinal chemistry forums. This aligns with the increasing interest in "SAR studies of heterocyclic compounds" among scientists.
As the demand for novel therapeutic agents grows, compounds like CAS No. 866844-65-7 remain at the forefront of innovation. Its dual functionality as a triazoloquinazoline and sulfonamide derivative positions it as a versatile candidate for further development. Whether in academic labs or industrial R&D, this compound continues to inspire new avenues of research, answering pressing questions in modern drug discovery.
866844-65-7 (4-(2-{3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-ylamino}ethyl)benzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)